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Introduction: Glutaminyl cyclase (QC) is an enzyme that catalyzes the post-translational

modification of N-terminal glutamate residues into pyroglutamate (pGlu).[1][2] This process has

gained significant attention in the context of neurodegenerative diseases, particularly

Alzheimer's disease (AD). In AD, QC modifies truncated amyloid-β (Abeta) peptides, leading to

the formation of pGlu-Abeta (Abeta-pE3).[1][3] These modified peptides are more prone to

aggregation, more resistant to degradation, and exhibit increased neurotoxicity, acting as seeds

for amyloid plaque formation.[3][4] The expression and activity of QC are upregulated in the

brains of AD patients, correlating with the pGlu-Abeta burden.[1][5] Consequently, QC

represents a key therapeutic and diagnostic target. Positron Emission Tomography (PET)

imaging using specific radiotracers allows for the non-invasive in vivo quantification and

visualization of QC activity in the brain, offering a powerful tool for understanding AD

pathophysiology, diagnosing the disease, and evaluating the efficacy of QC-inhibiting drugs.[3]

[6][7]

Signaling Pathway of Glutaminyl Cyclase in
Alzheimer's Disease
The following diagram illustrates the pathological role of Glutaminyl Cyclase in the amyloid

cascade of Alzheimer's disease.
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Workflow for [¹⁸F]PB0822 Synthesis and QC
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Workflow for Preclinical PET/CT Imaging
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Workflow for PET Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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